Cas no 1261910-89-7 (5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid)

5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid is a halogenated benzoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two chlorine substituents and a methyl group, contributing to its unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of herbicides or pharmaceuticals. The presence of electron-withdrawing chloro groups enhances its stability and influences its acidity, making it suitable for further functionalization. Its well-defined molecular structure allows for precise modifications in synthetic pathways, supporting its utility in specialized organic synthesis and medicinal chemistry studies.

5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid structure

1261910-89-7 structure

Product Name:5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid

CAS No:1261910-89-7

MF:C₁₄H₁₀Cl₂O₂

MW:281.13400220871

MDL:MFCD18320732

CID:2762919

PubChem ID:53226631

Update Time:2025-06-07

5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2',5-Dichloro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid
- MFCD18320732
- DTXSID60690249
- 5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid, 95%
- 1261910-89-7
- 5-CHLORO-3-(2-CHLORO-4-METHYLPHENYL)BENZOIC ACID
- 5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid
- MDL： MFCD18320732
- Inchi： 1S/C14H10Cl2O2/c1-8-2-3-12(13(16)4-8)9-5-10(14(17)18)7-11(15)6-9/h2-7H,1H3,(H,17,18)
- InChI Key： MONBPBYKIXTTGJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)C=CC=1C1C=C(C=C(C(=O)O)C=1)Cl

Computed Properties

Exact Mass: 280.0057849Da
Monoisotopic Mass: 280.0057849Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327934-5 g	5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid, 95%; .	1261910-89-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB327934-5g	5-Chloro-3-(2-chloro-4-methylphenyl)benzoic acid, 95%; .	1261910-89-7	95%	5g	€1159.00	2025-04-21